Deacetyl Ketoconazole-d8
Deacetyl Ketoconazole-d8
Brand Name:
Vulcanchem
CAS No.:
1346602-18-3
VCID:
VC0118986
InChI:
InChI=1S/C24H26Cl2N4O3/c25-18-1-6-22(23(26)13-18)24(16-29-10-7-28-17-29)32-15-21(33-24)14-31-20-4-2-19(3-5-20)30-11-8-27-9-12-30/h1-7,10,13,17,21,27H,8-9,11-12,14-16H2/t21-,24-/m0/s1/i8D2,9D2,11D2,12D2
SMILES:
C1CN(CCN1)C2=CC=C(C=C2)OCC3COC(O3)(CN4C=CN=C4)C5=C(C=C(C=C5)Cl)Cl
Molecular Formula:
C24H26Cl2N4O3
Molecular Weight:
497.446
Deacetyl Ketoconazole-d8
CAS No.: 1346602-18-3
Cat. No.: VC0118986
Molecular Formula: C24H26Cl2N4O3
Molecular Weight: 497.446
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1346602-18-3 |
|---|---|
| Molecular Formula | C24H26Cl2N4O3 |
| Molecular Weight | 497.446 |
| IUPAC Name | 2,2,3,3,5,5,6,6-octadeuterio-1-[4-[[(2R,4S)-2-(2,4-dichlorophenyl)-2-(imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazine |
| Standard InChI | InChI=1S/C24H26Cl2N4O3/c25-18-1-6-22(23(26)13-18)24(16-29-10-7-28-17-29)32-15-21(33-24)14-31-20-4-2-19(3-5-20)30-11-8-27-9-12-30/h1-7,10,13,17,21,27H,8-9,11-12,14-16H2/t21-,24-/m0/s1/i8D2,9D2,11D2,12D2 |
| Standard InChI Key | LOUXSEJZCPKWAX-LQQCIFTLSA-N |
| SMILES | C1CN(CCN1)C2=CC=C(C=C2)OCC3COC(O3)(CN4C=CN=C4)C5=C(C=C(C=C5)Cl)Cl |
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